![molecular formula C6H6N4O B3060713 3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one CAS No. 68774-82-3](/img/structure/B3060713.png)
3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, derivatives of [1,2,4]triazolo[4,3-a]pyrazine have been synthesized and screened against cancer cell lines . Another study discussed the synthesis of a small molecule library based on the [1,2,4]triazolo[4,3-a]pyrazine platform .Scientific Research Applications
Energetic Materials
Compounds with a [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine backbone, which is similar to the structure of the compound , have been synthesized and used as energetic materials . These compounds exhibit excellent insensitivity toward external stimuli and good detonation performance, suggesting their potential use as secondary explosives .
Heat-Resistant Explosives
Some of these [1,2,4]triazolo[4,3-b][1,2,4,5]tetrazine-based compounds have remarkable measured density, excellent thermal stability, and very good calculated detonation performance . These features outperform all current heat-resistant explosives, indicating their significant potential as heat-resistant explosives .
Primary Explosives
Certain compounds in this family are very sensitive but exhibit excellent calculated detonation performance . These properties suggest strong possibilities for their applications as primary explosives .
Light-Emitting Materials
[1,2,4]Triazolo[1,5-a]pyridine was used in the design of efficient light-emitting materials for phosphorescent OLED devices . This suggests that similar structures, like the compound , could potentially be used in the development of new light-emitting materials.
Contaminant Analysis
The compound “3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one” and its derivatives could potentially be used in contaminant analysis. For example, N-nitroso-triazolopyrazine (NTTP) and its precursor triazolopyrazine were detected in Sitagliptin drug products using newly developed analytical methods .
Mechanism of Action
Target of Action
The primary target of 3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is the c-Met kinase . This kinase plays a crucial role in cellular growth, survival, and migration, making it a significant target in cancer research .
Mode of Action
3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one interacts with c-Met kinase, inhibiting its activity . This inhibition disrupts the signaling pathways that promote cancer cell growth and survival, leading to potential anti-tumor activity .
Biochemical Pathways
The compound’s interaction with c-Met kinase affects various biochemical pathways involved in cell growth and survival . The exact downstream effects are complex and depend on the specific cellular context .
Pharmacokinetics
The compound’s ability to inhibit c-met kinase at the nanomolar level suggests it may have good bioavailability .
Result of Action
The compound exhibits excellent anti-tumor activity against various cancer cell lines, including A549, MCF-7, and HeLa . Its IC50 values against these cell lines are 0.83 ± 0.07 μM, 0.15 ± 0.08 μM, and 2.85 ± 0.74 μM, respectively .
properties
IUPAC Name |
3-methyl-7H-[1,2,4]triazolo[4,3-a]pyrazin-8-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4O/c1-4-8-9-5-6(11)7-2-3-10(4)5/h2-3H,1H3,(H,7,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFGHYWRMIDUWNV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C2N1C=CNC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30315235 | |
Record name | 3-Methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30315235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one | |
CAS RN |
68774-82-3 | |
Record name | NSC293354 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=293354 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Methyl[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30315235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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